N1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide

• IUPAC Name: N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-N'-[4-(trifluoromethoxy)phenyl]oxamide
• InChI: InChI=1S/C18H14F6N2O4/c19-17(20,21)16(29,11-4-2-1-3-5-11)10-25-14(27)15(28)26-12-6-8-13(9-7-12)30-18(22,23)24/h1-9,29H,10H2,(H,25,27)(H,26,28)
• InChI Key: QWYXRWWTXFQGJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNC(=O)C(=O)NC2=CC=C(C=C2)OC(F)(F)F)(C(F)(F)F)O
• Molecular Formula: C18H14F6N2O4
• Molecular Weight: 436.3 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C16H13F6NO4S, and it has a molecular weight of 429.33. The structure likely includes a trifluoromethoxy group attached to a phenyl ring, and a trifluoro-2-hydroxy-2-phenylpropyl group.

Scientific Research Applications

Synthesis and Chemical Reactivity

• A novel synthetic approach for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides has been developed, providing a new formula for both anthranilic acid derivatives and oxalamides. This method is operationally simple and high yielding, indicating potential applications in organic synthesis and medicinal chemistry (Mamedov et al., 2016).

Materials Science and Engineering

• The effects of thermal history and shear flow on the crystallization behavior of poly(L-lactic acid) (PLLA) with N1,N1ʹ-(ethane-1,2-diyl)bis(N2-phenyloxalamide) (OXA) as a nucleator were investigated. The study shows how shear flow significantly promotes the crystallization process, indicating applications in the enhancement of polymer materials' mechanical properties (Shen et al., 2016).

Catalysis and Electrocatalysis

• N-Oxyl compounds, including those related to the structure of interest, are reviewed for their electrochemical properties and applications in electrosynthetic reactions. These compounds act as catalysts for selective oxidation, showcasing potential in organic synthesis and industrial chemistry (Nutting et al., 2018).

Coordination Chemistry and Magnetic Materials

• Tetranuclear [Cu-Ln]2 single molecule magnets (SMMs) were synthesized using a trianionic ligand related in complexity to the compound of interest. The study on these SMMs highlights the role of such complex molecules in developing materials with specific magnetic properties for applications in data storage and quantum computing (Costes et al., 2008).